Cas no 886732-87-2 (Benzoic acid, 3-[[(phenylsulfonyl)amino]methyl]-)

Benzoic acid, 3-[[(phenylsulfonyl)amino]methyl]- structure
886732-87-2 structure
Product Name:Benzoic acid, 3-[[(phenylsulfonyl)amino]methyl]-
CAS No:886732-87-2
MF:C14H13NO4S
MW:291.32232260704
CID:1928191
PubChem ID:28286811
Update Time:2025-04-21

Benzoic acid, 3-[[(phenylsulfonyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[[(phenylsulfonyl)amino]methyl]-
    • 3-(Phenylsulfonamidomethyl)benzoic Acid
    • 886732-87-2
    • 3-[[(Phenylsulfonyl)amino]methyl]benzoic acid
    • DB-204055
    • SCHEMBL1048486
    • LCQHROGKGXSVNY-UHFFFAOYSA-N
    • Inchi: 1S/C14H13NO4S/c16-14(17)12-6-4-5-11(9-12)10-15-20(18,19)13-7-2-1-3-8-13/h1-9,15H,10H2,(H,16,17)
    • InChI Key: LCQHROGKGXSVNY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NCC1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

  • Exact Mass: 291.05652907Da
  • Monoisotopic Mass: 291.05652907Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 91.9Ų
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